Cas no 2228783-63-7 (2-(2-fluoropyridin-3-yl)acetaldehyde)

• Product Name: 2-(2-fluoropyridin-3-yl)acetaldehyde
• CAS No: 2228783-63-7
• MF: C₇H₆FNO
• MW: 139.127045154572
• CID: 5818238
• PubChem ID: 87294806
• Update Time: 2023-12-26

2-(2-fluoropyridin-3-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineacetaldehyde, 2-fluoro-
• 2-(2-fluoropyridin-3-yl)acetaldehyde
• EN300-1822830
• 2228783-63-7
• SCHEMBL1811013

• Inchi： 1S/C7H6FNO/c8-7-6(3-5-10)2-1-4-9-7/h1-2,4-5H,3H2
• InChI Key： YRQOQFVOHCKBHR-UHFFFAOYSA-N
• SMILES： C1(F)=NC=CC=C1CC=O

Computed Properties

• Exact Mass: 139.043341977g/mol
• Monoisotopic Mass: 139.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Boiling Point: 245.7±25.0 °C(Predicted)
• pka: -0.76±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines